Cas no 1803739-52-7 (4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride)

• Product Name: 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride
• CAS No: 1803739-52-7
• MF: C₅H₃ClFNO₃S
• MW: 211.598622560501
• CID: 4905332
• Update Time: 2025-10-29

4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride

• Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)5-2-3(7)1-4(9)8-5/h1-2H,(H,8,9)
• InChI Key： JGKARTUIYAKPFT-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC(N1)=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6

Additional information on 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride

Recent Advances in the Application of 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride (CAS: 1803739-52-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride (CAS: 1803739-52-7) has recently emerged as a critical reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative is widely recognized for its versatility in synthesizing sulfonamide-based compounds, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the design of novel enzyme inhibitors, particularly targeting proteases and kinases, which are implicated in various diseases, including cancer and infectious diseases.

One of the most significant applications of 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride is in the development of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible inhibitors of SARS-CoV-2 main protease (Mpro). The researchers utilized the compound to introduce a sulfonyl fluoride warhead, which forms a covalent bond with the catalytic cysteine residue of Mpro, effectively inhibiting viral replication. This approach has opened new avenues for the design of broad-spectrum antiviral agents.

In addition to its role in covalent inhibition, 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride has been employed in the synthesis of fluorescent probes for bioimaging. A recent study in Chemical Communications reported the development of a sulfonyl chloride-based probe for real-time monitoring of reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress-related pathologies, such as neurodegenerative diseases and cancer.

Another notable application is in the field of antibody-drug conjugates (ADCs). Researchers have leveraged the reactivity of 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride to conjugate cytotoxic payloads to monoclonal antibodies, enhancing the specificity and efficacy of cancer therapeutics. A 2022 study in Bioconjugate Chemistry detailed the synthesis of a novel ADC using this compound, which showed promising results in preclinical models of breast cancer.

The compound's unique chemical properties, including its stability and reactivity, have also made it a preferred choice for click chemistry applications. Recent work in Angewandte Chemie highlighted its use in bioorthogonal reactions, enabling the selective labeling of biomolecules in complex biological systems. This has significant implications for proteomics and drug target identification.

Despite its widespread use, challenges remain in optimizing the synthesis and scalability of 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride. A 2023 review in Organic Process Research & Development discussed recent advancements in its large-scale production, emphasizing the need for greener and more efficient synthetic routes. These efforts are critical to meet the growing demand for this reagent in both academic and industrial settings.

In conclusion, 4-Fluoro-2-hydroxypyridine-6-sulfonyl chloride (CAS: 1803739-52-7) continues to be a cornerstone in chemical biology and pharmaceutical research. Its applications span from covalent inhibitor design to bioimaging and ADC development, underscoring its versatility and importance. Future research is expected to further explore its potential, particularly in the context of emerging therapeutic targets and technologies.